Cas no 865246-82-8 (ethyl 2-(2Z)-2-(5-bromothiophene-2-carbonyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(5-bromothiophene-2-carbonyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865246-82-8
• MF: C₁₇H₁₅BrN₂O₃S₂
• MW: 439.34660077095
• CID: 5949654
• PubChem ID: 4403076
• Update Time: 2025-05-26

ethyl 2-(2Z)-2-(5-bromothiophene-2-carbonyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(5-bromothiophene-2-carbonyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• 3(2H)-Benzothiazoleacetic acid, 2-[[(5-bromo-2-thienyl)carbonyl]imino]-6-methyl-, ethyl ester
• F1366-1757
• (Z)-ethyl 2-(2-((5-bromothiophene-2-carbonyl)imino)-6-methylbenzo[d]thiazol-3(2H)-yl)acetate
• ethyl 2-[2-(5-bromothiophene-2-carbonyl)imino-6-methyl-1,3-benzothiazol-3-yl]acetate
• AKOS024607338
• ethyl 2-[(2Z)-2-[(5-bromothiophene-2-carbonyl)imino]-6-methyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• 865246-82-8

• Inchi： 1S/C17H15BrN2O3S2/c1-3-23-15(21)9-20-11-5-4-10(2)8-13(11)25-17(20)19-16(22)12-6-7-14(18)24-12/h4-8H,3,9H2,1-2H3
• InChI Key： MQXAVISQSMPVSQ-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=CC=C2N(CC(OCC)=O)C1=NC(C1SC(Br)=CC=1)=O

Computed Properties

• Exact Mass: 437.971
• Monoisotopic Mass: 437.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 5.3

Additional information on ethyl 2-(2Z)-2-(5-bromothiophene-2-carbonyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Analysis of Ethyl 2-(2Z)-2-(5-Bromothiophene-2-carbonyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865246-82-8)

The compound ethyl 2-(2Z)-2-(5-bromothiophene-2-carbonyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865246-82-8) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structure, featuring a benzothiazole core fused with a thiophene ring, makes it a promising candidate for various applications, including pharmaceutical intermediates and organic electronics. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to interact with biological targets.

One of the most intriguing aspects of this compound is its Z-configuration imino group, which plays a critical role in its chemical reactivity and biological activity. The presence of a 5-bromothiophene moiety further enhances its versatility, allowing for selective functionalization in synthetic pathways. This feature aligns with the growing demand for halogenated heterocycles in drug development, as they often exhibit improved pharmacokinetic properties. Recent studies have highlighted the importance of such compounds in addressing challenges like drug resistance and targeted therapy.

In the context of current trends, ethyl 2-(2Z)-2-(5-bromothiophene-2-carbonyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate is frequently discussed in forums focusing on AI-driven drug design and green chemistry. With the rise of computational tools, researchers are leveraging machine learning to predict the compound's interactions with enzymes or receptors, a topic that ranks high in search engine queries. Additionally, its synthetic routes are being optimized to reduce environmental impact, catering to the global push for sustainable chemical processes.

From a structural perspective, the benzothiazole scaffold is known for its luminescent properties, making this compound a potential candidate for organic light-emitting diodes (OLEDs). This application is particularly relevant given the surge in demand for energy-efficient display technologies. Industry experts often search for small-molecule emitters, and the bromine atom in this compound could facilitate further modifications to tune its optoelectronic characteristics.

Another area of interest is the compound's role in catalysis. The thiophene-carbonyl segment may serve as a ligand for transition metals, enabling asymmetric synthesis—a hot topic in academic and industrial research. Questions like "How to design efficient catalysts for C-C bond formation?" frequently appear in scientific databases, and this compound's architecture offers a plausible solution. Its methyl-substituted benzothiazole ring also contributes to steric control, a desirable trait in chiral catalysis.

Stability and storage conditions are common concerns for researchers working with such specialized chemicals. While CAS No. 865246-82-8 is not classified as hazardous under standard regulations, proper handling under inert atmospheres is recommended due to its photosensitive nature. This precaution aligns with best practices shared in laboratory safety guides, a highly searched topic among young chemists.

In summary, ethyl 2-(2Z)-2-(5-bromothiophene-2-carbonyl)imino-6-methyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its design incorporates elements that resonate with contemporary research priorities, such as sustainability, precision medicine, and advanced materials. As innovation continues, this molecule is poised to remain a subject of intense study and practical utility.